4-Methyl-N'-(1-p-tolylethylidene)benzenesulfonohydrazide

• IUPAC Name: 4-methyl-N-[(E)-1-(4-methylphenyl)ethylideneamino]benzenesulfonamide
• InChI: InChI=1S/C16H18N2O2S/c1-12-4-8-15(9-5-12)14(3)17-18-21(19,20)16-10-6-13(2)7-11-16/h4-11,18H,1-3H3/b17-14+
• InChI Key: PBRDDISAEJJRRH-SAPNQHFASA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NNS(=O)(=O)C2=CC=C(C=C2)C)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/NS(=O)(=O)C2=CC=C(C=C2)C)/C
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol
• CAS No.: 60672-33-5

Description

4-Methyl-N'-(1-p-tolylethylidene)benzenesulfonohydrazide is a useful research compound. Its molecular formula is C16H18N2O2S and its molecular weight is 302.39. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

4-Methyl-N'-(1-p-tolylethylidene)benzenesulfonohydrazide and its derivatives are extensively studied in crystallography. For instance, Siegel et al. (2009) explored the crystal structure of a closely related compound, highlighting its chain-like structure linked by hydrogen bonds (Siegel et al., 2009). Additionally, Salian et al. (2018) investigated the crystal structures of similar compounds to understand their structural and supramolecular features (Salian et al., 2018).

Application in Cancer Research

The derivatives of this compound have been evaluated for their anticancer properties. Kumar et al. (2015) synthesized various derivatives and tested them against human cancer cell lines, with some compounds showing promising anticancer activity (Kumar et al., 2015).

Detection of Carcinogenic Metals

These compounds are also utilized in the detection of carcinogenic heavy metals. Rahman et al. (2020) developed noble ligands based on derivatives of this compound for the significant detection of carcinogenic lead (Pb2+) using an electrochemical approach (Rahman et al., 2020).

Nonlinear Optical Analysis

The nonlinear optical properties of derivatives of this compound have been explored for potential technological applications. Khan et al. (2020) conducted a comprehensive study including synthesis, spectroscopic analysis, and nonlinear optical analysis of potent hydrazide derivatives, revealing significant properties that could be leveraged in technology-related applications (Khan et al., 2020).

Corrosion Inhibition

Sulfonohydrazide derivatives, closely related to this compound, have been investigated as corrosion inhibitors. Ichchou et al. (2019) studied their effectiveness in protecting carbon steel in acidic media, demonstrating their potential in industrial applications (Ichchou et al., 2019).